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Compound of Interest |

2-Bromo-4-fluorophenyl
Compound Name:

isothiocyanate
CAS No.: 183995-72-4
Cat. No.: B069766

Get Quote

2-Bromo-4-fluorophenyl isothiocyanate is a highly functionalized aromatic compound that

has garnered significant interest among researchers in medicinal chemistry and materials
science. Its strategic importance lies in the unique arrangement of three distinct reactive
centers: a nucleophile-avid isothiocyanate group, a bromine atom amenable to cross-coupling
reactions, and a fluorine atom that can modulate the physicochemical properties of derivative
molecules. This trifecta of functionality makes it an invaluable building block for constructing
complex molecular architectures, particularly in the synthesis of novel therapeutic agents and
agrochemicals.[1][2]

The presence of fluorine is particularly noteworthy, as its incorporation into drug candidates can
significantly enhance metabolic stability, bioavailability, and binding affinity to biological targets.
[2] This guide, intended for chemists and drug development professionals, provides a
comprehensive overview of 2-Bromo-4-fluorophenyl isothiocyanate, detailing its properties,
reactivity, synthetic applications, and essential safety protocols.

Core Physicochemical Properties
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The fundamental properties of 2-Bromo-4-fluorophenyl isothiocyanate are summarized
below. These data are critical for reaction planning, stoichiometry calculations, and safety

assessments.
Property Value Source(s)
CAS Number 175205-35-3 [3]
Molecular Formula C7HsBrFNS [11[3]
Molecular Weight 232.07 g/mol [1][3]
Boiling Point 287.2 £ 30.0 °C (Predicted) [1]
Density 1.59 + 0.1 g/cm3 (Predicted) [1]

Data not available; related

Appearance compounds are typically liquids

or low-melting solids.

Synthesis and Chemical Reactivity
Synthetic Origins

While specific manufacturing protocols are proprietary, the synthesis of aryl isothiocyanates like
2-Bromo-4-fluorophenyl isothiocyanate typically begins with the corresponding primary
amine, in this case, 2-bromo-4-fluoroaniline.[4] General synthetic strategies involve the reaction
of the aniline with a thiocarbonyl transfer reagent, such as thiophosgene or carbon disulfide
(CS2), to form the isothiocyanate functional group.[5][6] These methods are well-established in
organic chemistry for their reliability in producing a wide array of isothiocyanates.[5][7]

Core Reactivity: A Dual-Action Synthetic Hub

The synthetic utility of 2-Bromo-4-fluorophenyl isothiocyanate stems from the distinct
reactivity of its functional groups.

e The Isothiocyanate Group (-N=C=S): The central carbon atom of the isothiocyanate group is
highly electrophilic. This makes it a prime target for attack by a wide range of nucleophiles,
including amines, alcohols, and thiols.[4] The most common and synthetically valuable
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reaction is with primary or secondary amines to form substituted thiourea derivatives. These
thiourea scaffolds are prevalent in many biologically active compounds.

e The Aryl Halides (Br and F): The bromine atom serves as an excellent handle for palladium-
catalyzed cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig
aminations.[4] This allows for the introduction of new carbon-carbon or carbon-nitrogen
bonds at the 2-position of the phenyl ring. The fluorine atom, while generally less reactive in
cross-coupling, significantly influences the electronic properties of the aromatic ring,
impacting both the reactivity of the other sites and the biological activity of the final product.

[4]

This differential reactivity allows for a sequential and controlled functionalization strategy. A
researcher can first perform a nucleophilic addition at the isothiocyanate group and then, in a
subsequent step, execute a cross-coupling reaction at the bromine site, enabling the efficient
construction of complex molecules.

Reaction pathway for thiourea synthesis.

2-Bromo-4-fluorophenyl
pheny Nucleophilic Attack

isothiocyanate \>
Primary Amine /’>

(R-NHz)

N-(2-Bromo-4-fluorophenyl)-N'-alkylthiourea

Click to download full resolution via product page

Figure 1. Nucleophilic addition at the isothiocyanate group.

Applications in Drug Discovery and Organic
Synthesis

2-Bromo-4-fluorophenyl isothiocyanate is primarily utilized as an intermediate in the
synthesis of high-value chemical entities for the pharmaceutical and agrochemical industries.[1]
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o Synthesis of Bioactive Heterocycles: The thiourea derivatives formed from this reagent can
be further cyclized to generate a variety of heterocyclic systems, such as thiazoles and
thiadiazoles, which are known privileged scaffolds in medicinal chemistry.

» Kinase Inhibitor Development: Halogenated aromatic scaffolds are cornerstones in the
design of kinase inhibitors for oncology and inflammatory diseases.[8] The ability to
selectively functionalize the 2-Bromo-4-fluorophenyl core allows for the precise positioning of
pharmacophores required for potent and selective enzyme inhibition.

e Probing Biological Systems: As a reactive handle, it can be used to synthesize chemical
probes for covalently labeling specific amino acid residues (like cysteine or lysine) in
proteins, aiding in target identification and validation.[6]

Experimental Protocol: Synthesis of a Substituted
Thiourea

This protocol provides a representative, self-validating workflow for the reaction of 2-Bromo-4-
fluorophenyl isothiocyanate with a generic primary amine.

Objective: To synthesize an N,N'-disubstituted thiourea derivative via nucleophilic addition.
Materials:

e 2-Bromo-4-fluorophenyl isothiocyanate (1.0 eq)

e Selected primary amine (e.g., benzylamine) (1.05 eq)

¢ Anhydrous solvent (e.g., Dichloromethane or Acetonitrile)

 Stir plate and magnetic stir bar

» Round-bottom flask and condenser

« Inert gas supply (Nitrogen or Argon)

Methodology:

© 2026 BenchChem. All rights reserved. 4 /11 Tech Support


https://pdf.benchchem.com/27/The_Strategic_Utility_of_2_Bromo_4_iodopyridine_in_Modern_Medicinal_Chemistry_A_Technical_Guide.pdf
https://www.mdpi.com/2073-4344/11/9/1081
https://www.benchchem.com/product/b069766/docs?utm_src=pdf-body#introduction-a-versatile-halogenated-reagent-in-modern-drug-discovery
https://www.benchchem.com/product/b069766/docs?utm_src=pdf-body#introduction-a-versatile-halogenated-reagent-in-modern-drug-discovery
https://www.benchchem.com/product/b069766/docs?utm_src=pdf-body#introduction-a-versatile-halogenated-reagent-in-modern-drug-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069766?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere, add 2-
Bromo-4-fluorophenyl isothiocyanate and the anhydrous solvent. Begin stirring to ensure
complete dissolution.

Nucleophile Addition: Slowly add the primary amine to the stirred solution at room
temperature. The reaction is often exothermic, so a controlled addition rate is advised.

Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography
(TLC). The disappearance of the starting isothiocyanate spot indicates reaction completion.
This typically occurs within 1-4 hours.

Workup: Upon completion, concentrate the reaction mixture under reduced pressure to
remove the solvent.

Purification: The crude product is often a solid. It can be purified by recrystallization from a
suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to
yield the pure thiourea derivative.

Characterization: Confirm the identity and purity of the final product using standard analytical
techniques such as *H NMR, 3C NMR, and Mass Spectrometry.
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1. Reaction Setup

Experimental workflow for thiourea synthesis.

(Reagents + Solvent)

:

2. Add Nucleophile
(e.g., Amine)

3. Monitor Reaction
(TLC)

4. Solvent Removal
(Rotary Evaporation)

5. Purification
(Recrystallization or Chromatography)

:

6. Characterization
(NMR, MS)

Pure Product
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Figure 2. A generalized workflow for synthesis and validation.

Safety and Handling

2-Bromo-4-fluorophenyl isothiocyanate is classified as a hazardous substance and requires
careful handling to minimize exposure.[9][10]
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e Health Hazards: The compound is harmful if swallowed, inhaled, or in contact with skin.[9]
[10] It is known to cause skin irritation and serious eye irritation.[9][10] Furthermore, it is a
lachrymator, meaning it can cause irritation and tearing of the eyes upon exposure.[9]

o Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated
chemical fume hood.[10][11] Mandatory PPE includes:

o Chemical safety goggles and a face shield.[9]
o Impervious gloves (e.g., nitrile).[10]
o Alab coat or protective clothing.[9]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[9][12][13]

» Spill & Disposal: In case of a spill, evacuate the area and use appropriate absorbent
material.[10] All waste material must be disposed of in accordance with local, state, and
federal regulations, typically via an approved hazardous waste disposal plant.[9][10]

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[9]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. If irritation persists, seek medical attention.[9][13]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[9][13]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[9]

Conclusion

2-Bromo-4-fluorophenyl isothiocyanate is a powerful and versatile reagent for the synthesis
of complex organic molecules. Its unique combination of an electrophilic isothiocyanate group
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and a bromine atom suitable for cross-coupling makes it a valuable asset in the toolkit of
medicinal and materials chemists. By enabling the construction of novel thioureas and
functionalized aromatic systems, it serves as a key intermediate in the discovery pipelines for
new pharmaceuticals and other high-performance materials. Adherence to strict safety
protocols is paramount when handling this reactive and hazardous compound, ensuring its
potential can be harnessed safely and effectively.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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